Cas no 1550761-14-2 (3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid)

• Product Name: 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid
• CAS No: 1550761-14-2
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 5171050
• Update Time: 2025-05-20

3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrimidine-8-carboxylic acid, 3-cyclopropyl-
• 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid

• Inchi： 1S/C10H9N3O2/c14-10(15)8-9-11-3-7(6-1-2-6)4-13(9)5-12-8/h3-6H,1-2H2,(H,14,15)
• InChI Key： RNDRPSPHXZUFCG-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)N=CN1C=C(C1CC1)C=N2

Additional information on 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid

Introduction to 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid (CAS No. 1550761-14-2)

3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid, identified by the chemical compound code CAS No. 1550761-14-2, is a specialized heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of imidazo[1,5-a]pyrimidines, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a cyclopropyl substituent in its molecular framework introduces unique steric and electronic properties, making it a promising scaffold for drug discovery and development.

The imidazo1,5-apyrimidine core is a fused bicyclic system consisting of an imidazole ring and a pyrimidine ring, which are interconnected at the 1 and 5 positions. This particular arrangement confers upon the molecule the ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The 8-carboxylic acid functional group further enhances the molecule's reactivity, allowing for further derivatization and optimization of its pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents based on imidazo[1,5-a]pyrimidine derivatives. These compounds have demonstrated efficacy in multiple preclinical studies as inhibitors of kinases, transcription factors, and other key proteins involved in cancer progression and inflammation. Specifically, derivatives of 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid have shown promise in targeting pathways such as the Janus kinase (JAK) signaling pathway, which plays a critical role in hematological malignancies and autoimmune diseases.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of next-generation small-molecule drugs. The cyclopropyl group not only imparts rigidity to the molecular framework but also influences the compound's solubility and metabolic stability. These properties are crucial for optimizing bioavailability and minimizing off-target effects. Furthermore, computational modeling studies have indicated that 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid can effectively bind to the active sites of target enzymes with high affinity.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of this compound in oncology. Preclinical data suggests that derivatives of 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid can inhibit the proliferation of various cancer cell lines by disrupting critical signaling cascades. For instance, studies have demonstrated that certain analogs exhibit potent activity against acute myeloid leukemia (AML) cells by blocking the JAK/STAT pathway. This mechanism has opened up new avenues for treating refractory cases of AML where conventional therapies have failed.

Beyond oncology, researchers are investigating the broader biological activities of 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid in other disease contexts. Inflammatory disorders, such as rheumatoid arthritis and Crohn's disease, have been identified as potential targets for this class of compounds due to their ability to modulate inflammatory cytokine production. Early-phase clinical trials are underway to assess the safety and efficacy of novel derivatives designed to enhance anti-inflammatory responses while minimizing systemic toxicity.

The synthesis of 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes often involve multi-step processes that require expensive reagents and harsh reaction conditions. However, advances in catalytic chemistry have enabled more efficient methodologies for constructing complex heterocyclic frameworks. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions within the molecule with high precision.

Another area of active research is the exploration of structure-activity relationships (SAR) within this chemical series. By systematically varying substituents on the imidazo1,5-apyrimidine core or introducing additional functional groups at other positions, chemists can fine-tune pharmacokinetic profiles and target specificity. This approach has led to the discovery of several high-affinity inhibitors with improved pharmacological properties compared to earlier generations.

The development of novel analytical techniques has also played a crucial role in studying 3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid and its derivatives. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm molecular structures and monitor reaction progress during synthesis. Additionally, biophysical methods such as X-ray crystallography have provided detailed insights into how these compounds interact with biological targets at an atomic level.

In conclusion,3-cyclopropylimidazo1,5-apyrimidine-8-carboxylic acid (CAS No. 1550761-14-2) represents a promising scaffold for drug discovery with significant therapeutic potential across multiple disease areas. Its unique structural features enable interactions with key biological pathways involved in cancer progression and inflammation, making it an attractive candidate for further development by pharmaceutical companies worldwide.